Cas no 84812-65-7 (ethyl 4-pentyl-1-oxaspiro[2.4]heptane-2-carboxylate)

ethyl 4-pentyl-1-oxaspiro[2.4]heptane-2-carboxylate structure
84812-65-7 structure
Product Name:ethyl 4-pentyl-1-oxaspiro[2.4]heptane-2-carboxylate
CAS No:84812-65-7
MF:C14H24O3
MW:240.338564872742
CID:888186
PubChem ID:44146349
Update Time:2025-04-19

ethyl 4-pentyl-1-oxaspiro[2.4]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-pentyl-1-oxaspiro[2.4]heptane-2-carboxylate
    • Ethyl 4-pentyl-1-oxaspiro(2.4)heptane-2-carboxylate
    • 84812-65-7
    • DTXSID701005103
    • NS00061297
    • EINECS 284-208-9
    • Inchi: 1S/C14H24O3/c1-3-5-6-8-11-9-7-10-14(11)12(17-14)13(15)16-4-2/h11-12H,3-10H2,1-2H3
    • InChI Key: KUPPWEZAXZBBTH-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)C21CCCC2CCCCC

Computed Properties

  • Exact Mass: 240.17254462g/mol
  • Monoisotopic Mass: 240.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 38.8Ų
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